3-Methylcyclohexane-1,2-dione
3-Methylcyclohexane-1,2-dione
3-Methyl-1, 2-cyclohexanedione, also known as fema 3305, belongs to the class of organic compounds known as cyclic ketones. These are organic compounds containing a ketone that is conjugated to a cyclic moiety. 3-Methyl-1, 2-cyclohexanedione exists as a solid, soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). 3-Methyl-1, 2-cyclohexanedione is a burnt, coffee, and sugar tasting compound that can be found in coffee and coffee products. This makes 3-methyl-1, 2-cyclohexanedione a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
3008-43-3
VCID:
VC20784138
InChI:
InChI=1S/C7H10O2/c1-5-3-2-4-6(8)7(5)9/h5H,2-4H2,1H3
SMILES:
CC1CCCC(=O)C1=O
Molecular Formula:
C7H10O2
Molecular Weight:
126.15 g/mol
3-Methylcyclohexane-1,2-dione
CAS No.: 3008-43-3
Cat. No.: VC20784138
Molecular Formula: C7H10O2
Molecular Weight: 126.15 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 3-Methyl-1, 2-cyclohexanedione, also known as fema 3305, belongs to the class of organic compounds known as cyclic ketones. These are organic compounds containing a ketone that is conjugated to a cyclic moiety. 3-Methyl-1, 2-cyclohexanedione exists as a solid, soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). 3-Methyl-1, 2-cyclohexanedione is a burnt, coffee, and sugar tasting compound that can be found in coffee and coffee products. This makes 3-methyl-1, 2-cyclohexanedione a potential biomarker for the consumption of this food product. |
|---|---|
| CAS No. | 3008-43-3 |
| Molecular Formula | C7H10O2 |
| Molecular Weight | 126.15 g/mol |
| IUPAC Name | 3-methylcyclohexane-1,2-dione |
| Standard InChI | InChI=1S/C7H10O2/c1-5-3-2-4-6(8)7(5)9/h5H,2-4H2,1H3 |
| Standard InChI Key | JDXJKLGWPNXSHL-UHFFFAOYSA-N |
| SMILES | CC1CCCC(=O)C1=O |
| Canonical SMILES | CC1CCCC(=O)C1=O |
| Melting Point | Mp 64-65 ° 64-65°C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator